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Compound of Interest

Compound Name: Orcinol Glucoside

Cat. No.: B600188

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for the
handling of Orcinol Glucoside, a phenolic glycoside utilized in various research applications.
The following procedural guidance is designed to be a preferred source for laboratory safety
and chemical handling, offering value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

Orcinol Glucoside is classified as an irritant, with the specific hazard statement H319,
indicating it causes serious eye irritation.[1] While a comprehensive Safety Data Sheet (SDS)
for Orcinol Glucoside is not readily available, data for the related compound Orcinol provides
further hazard classifications, including acute oral toxicity, skin irritation, and potential
respiratory irritation.[2][3] Therefore, a cautious approach is warranted, employing a
comprehensive suite of personal protective equipment.

Table 1: Personal Protective Equipment (PPE) for Handling Orcinol Glucoside
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Body Part Required PPE Specifications & Rationale

Nitrile or other suitable material
Hands Chemical-resistant gloves to prevent skin contact and

potential irritation.

Essential to protect against
Safety goggles and/or face splashes and airborne
Eyes/Face ) )
shield particles that can cause

serious eye irritation.[1]

Provides a barrier against

accidental spills and
Body Laboratory coat o

contamination of personal

clothing.

Recommended when handling
the powder form to minimize
) ) inhalation and potential
Respiratory Fume hood or respirator ) o
respiratory tract irritation. Use
in a well-ventilated area is

mandatory.

Operational Procedures for Safe Handling

Adherence to strict operational protocols is crucial to minimize exposure and ensure a safe
working environment.

[EEN

. Preparation and Weighing:

Always handle Orcinol Glucoside powder within a certified chemical fume hood to control
airborne patrticles.

Ensure all necessary PPE is donned correctly before handling the compound.

Use appropriate weighing paper and tools; clean all equipment thoroughly after use.

N

. Dissolving the Compound:
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e When dissolving in a solvent, add the Orcinol Glucoside powder slowly to the solvent to
avoid splashing.

« If using a volatile solvent, ensure the process is conducted within a fume hood.
3. Experimental Use:

o Clearly label all solutions containing Orcinol Glucoside with the compound name,
concentration, and date of preparation.

o Ensure all personnel in the vicinity are aware of the potential hazards associated with the
compound.

» Avoid contact with skin and eyes. In case of accidental contact, follow the first aid measures
outlined below.

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure. The following
measures are based on guidelines for the related compound Orcinol and should be followed
diligently.[2][3]

Table 2: First Aid Procedures for Orcinol Glucoside Exposure
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Immediately wash affected skin with plenty of
i soap and water. Remove contaminated clothing
Skin Contact o ) )
and shoes. If irritation persists, seek medical

attention.[2][4]

Move the exposed person to fresh air. If not
breathing, if breathing is irregular or if
respiratory arrest occurs, provide artificial

Inhalation respiration or oxygen by trained personnel.
Loosen tight clothing such as a collar, tie, belt or
waistband. Get medical attention if symptoms
occur.[2][4]

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical
Ingestion personnel. Never give anything by mouth to an

unconscious person. Call a poison control

center or physician immediately.[2]

Accidental Release Measures: Spill Cleanup
Protocol

In the event of a spill, a calm and methodical response is necessary to contain and clean the
affected area safely.

Spill Cleanup Workflow
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Click to download full resolution via product page
Caption: Workflow for handling a minor spill of Orcinol Glucoside.
Storage and Disposal
Storage:
» Store Orcinol Glucoside in a tightly closed container in a cool, dry, and well-ventilated area.
e Protect from light.[2]

o Based on information for Orcinol, it should be stored away from incompatible materials such
as strong oxidizing agents, acid chlorides, and acid anhydrides.[2]

Disposal:

» Dispose of waste Orcinol Glucoside and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

o Contaminated materials such as gloves, weighing paper, and absorbent pads should be
collected in a sealed, labeled hazardous waste container.

» Do not dispose of down the drain or in regular trash.

Physical and Chemical Properties
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A summary of the computed physical and chemical properties of Orcinol Glucoside is
provided below.

Table 3: Physical and Chemical Properties of Orcinol Glucoside

Property Value

Molecular Formula C13H1807
Molecular Weight 286.28 g/mol [1]
Appearance Solid (form may vary)
Solubility Soluble in DMSO.

By adhering to these safety protocols and operational guidelines, researchers can confidently
and safely handle Orcinol Glucoside, fostering a secure and productive laboratory
environment. This commitment to safety is the foundation of innovative and successful
scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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